Cas no 2034543-54-7 (1-({[2,3'-bipyridine]-3-yl}methyl)-3-cyclopentylurea)

• Product Name: 1-({[2,3'-bipyridine]-3-yl}methyl)-3-cyclopentylurea
• CAS No: 2034543-54-7
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5553765
• Update Time: 2025-11-06

1-({[2,3'-bipyridine]-3-yl}methyl)-3-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-[(2-pyridin-3-ylpyridin-3-yl)methyl]urea
• 1-({[2,3'-bipyridine]-3-yl}methyl)-3-cyclopentylurea

• Inchi： 1S/C17H20N4O/c22-17(21-15-7-1-2-8-15)20-12-14-6-4-10-19-16(14)13-5-3-9-18-11-13/h3-6,9-11,15H,1-2,7-8,12H2,(H2,20,21,22)
• InChI Key： RJIABRZEBYTQCS-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C(NCC1=CC=CN=C1C1=CC=CN=C1)=O

Additional information on 1-({[2,3'-bipyridine]-3-yl}methyl)-3-cyclopentylurea

Comprehensive Overview of 1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea (CAS No. 2034543-54-7)

1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea (CAS No. 2034543-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bipyridine and cyclopentylurea moieties, exhibits promising properties for applications in drug discovery and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeted therapies.

The molecular structure of 1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea combines a 2,3'-bipyridine scaffold with a cyclopentylurea group, offering a versatile platform for chemical modifications. This structural diversity makes it a valuable candidate for structure-activity relationship (SAR) studies, particularly in the development of novel small-molecule therapeutics. The compound's CAS No. 2034543-54-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

Recent trends in drug development highlight the demand for heterocyclic compounds like 1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea, which are often explored for their bioavailability and target specificity. The integration of AI-driven drug design tools has further accelerated research into such molecules, with scientists leveraging machine learning to predict their binding affinities and pharmacokinetic profiles. This aligns with the increasing focus on precision medicine and personalized therapeutics in the pharmaceutical industry.

From a synthetic chemistry perspective, 1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea presents intriguing challenges and opportunities. The bipyridine core is known for its chelating properties, which can be exploited in catalysis or metal-organic frameworks (MOFs). Meanwhile, the cyclopentylurea segment contributes to the compound's lipophilicity, a critical factor in drug absorption and distribution. These attributes make it a subject of interest for researchers working on drug delivery systems and bioconjugation techniques.

The commercial and academic demand for CAS No. 2034543-54-7 has surged, driven by its potential in oncology and neurodegenerative disease research. Online queries often include terms like "1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea synthesis" or "biological activity of bipyridine derivatives," indicating a strong interest in its practical applications. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of high-throughput screening and fragment-based drug design.

In summary, 1-({[2,3'-Bipyridine]-3-yl}methyl)-3-cyclopentylurea (CAS No. 2034543-54-7) represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to materials science—underscore its importance in advancing scientific innovation. As the fields of computational chemistry and biotechnology continue to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.